Cas no 78982-84-0 (Bromchlorbuterol Hydrochloride)

• Product Name: Bromchlorbuterol Hydrochloride
• CAS No: 78982-84-0
• MF: C₁₂H₁₉BrCl₂N₂O
• MW: 358.102060556412
• CID: 553803
• PubChem ID: 70404520
• Update Time: 2025-06-08

Bromchlorbuterol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-amino-3-bromo-5-chloro-a-[[(1,1-dimethylethyl)amino]methyl]-, hydrochloride (1:1)
• 1-(4-amino-3-bromo-5-chlorophenyl)-2-(tert-butylamino)ethanol,hydrochloride
• BROMCHLORBUTEROL HYDROCHLORIDE
• 4-Amino-3-bromo-a-[(tert-butylamino)methyl]-5-chlorobenzylalcohol hydrochloride
• Benzenemethanol,4-amino-3-bromo-5-chloro-a-[[(1,1-dimethylethyl)amino]methyl]-, monohydrochloride (9CI)
• 78982-84-0
• DTXSID60741907
• HY-136449
• 1-(4-Amino-3-bromo-5-chlorophenyl)-2-(tert-butylamino)ethan-1-ol--hydrogen chloride (1/1)
• Bromoclenbuterol hydrochloride
• Bromchlorbuterol hydrochloride, VETRANAL(TM), analytical standard
• 7R6SJR5LD9
• (1RS)-1-(4-Amino-3-bromo-5-chlorophenyl)-2-[(1,1-dimethylethyl)amino]-ethanol Hydrochloride; Bromchlorbuterol hydrochloride
• Bromchlorbuterol (hydrochloride)
• Benzenemethanol, 4-amino-3-bromo-5-chloro-alpha-[[(1,1-dimethylethyl)amino]methyl]-, hydrochloride (1:1)
• CS-0129469
• 4-Amino-3-bromo-alpha-[(tert-butylamino)methyl]-5-chlorobenzyl alcohol hydrochloride
• SCHEMBL10614323
• AKOS040758350
• BROMOCHLOROBUTEROL HYDROCHLORIDE
• Benzenemethanol, 4-amino-3-bromo-5-chloro-α-[[(1,1-dimethylethyl)amino]methyl]-, monohydrochloride (9CI)
• 4-Amino-3-bromo-α-[(tert-butylamino)methyl]-5-chlorobenzyl alcohol hydrochloride
• DA-71746
• 1-(4-amino-3-bromo-5-chlorophenyl)-2-(tert-butylamino)ethanol;hydrochloride
• Bromchlorbuterol Hydrochloride

• Inchi： 1S/C12H18BrClN2O.ClH/c1-12(2,3)16-6-10(17)7-4-8(13)11(15)9(14)5-7;/h4-5,10,16-17H,6,15H2,1-3H3;1H
• InChI Key： OWADKUMVZPHSHB-UHFFFAOYSA-N
• SMILES： Cl.ClC1C(N)=C(Br)C=C(C(CNC(C)(C)C)O)C=1

Computed Properties

• Exact Mass: 356.00578g/mol
• Monoisotopic Mass: 356.00578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines

Additional information on Bromchlorbuterol Hydrochloride

Introduction to Bromchlorbuterol Hydrochloride (CAS No. 78982-84-0)

Bromchlorbuterol Hydrochloride, a compound with the chemical identifier CAS No. 78982-84-0, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered attention due to its unique chemical structure and potential therapeutic applications. In this comprehensive overview, we delve into the properties, mechanisms of action, and recent advancements in the study of Bromchlorbuterol Hydrochloride.

The molecular structure of Bromchlorbuterol Hydrochloride consists of a bromine and chlorine substituent on a buterol backbone, which contributes to its distinct pharmacological profile. This arrangement allows the compound to interact with various biological targets, making it a versatile candidate for multiple therapeutic pathways. The hydrochloride salt form enhances its solubility and bioavailability, facilitating its use in pharmaceutical formulations.

Recent studies have highlighted the potential of Bromchlorbuterol Hydrochloride in addressing respiratory disorders. Its bronchodilatory effects are attributed to its ability to relax smooth muscles in the airways, thereby improving airflow and reducing symptoms associated with conditions such as chronic obstructive pulmonary disease (COPD). The compound's mechanism of action involves the activation of beta-2 adrenergic receptors, leading to increased cyclic adenosine monophosphate (cAMP) levels and subsequent muscle relaxation.

In addition to its respiratory benefits, Bromchlorbuterol Hydrochloride has shown promise in other therapeutic areas. Research indicates that it may have anti-inflammatory properties, making it a candidate for treating inflammatory conditions. The compound's interaction with specific enzymes and receptors suggests a multifaceted approach to modulating inflammatory responses, which could be particularly beneficial in chronic inflammatory diseases.

The pharmacokinetic profile of Bromchlorbuterol Hydrochloride is another area of interest. Studies have demonstrated that the compound exhibits rapid absorption and moderate distribution throughout the body. Its metabolic pathways involve cytochrome P450 enzymes, which are crucial for drug metabolism. Understanding these pathways is essential for predicting potential drug-drug interactions and optimizing dosing regimens.

Recent clinical trials have explored the efficacy of Bromchlorbuterol Hydrochloride in patients with moderate to severe COPD. The results suggest that it provides significant improvements in lung function and quality of life compared to standard treatments. These findings underscore the compound's potential as a valuable addition to current therapeutic strategies for respiratory diseases.

The development of Bromchlorbuterol Hydrochloride also involves considerations of safety and tolerability. While generally well-tolerated, some studies have reported mild side effects such as tremors and palpitations, which are consistent with the pharmacological effects of beta-2 agonists. Further research is ongoing to identify strategies for minimizing these effects while maintaining therapeutic efficacy.

Advances in computational chemistry have played a crucial role in optimizing the structure of Bromchlorbuterol Hydrochloride. Molecular modeling techniques have been used to predict binding affinities and interactions with biological targets, aiding in the design of more potent and selective analogs. These computational approaches are complemented by experimental validations, ensuring that promising candidates are thoroughly evaluated before moving into clinical trials.

The future direction of research on Bromchlorbuterol Hydrochloride includes exploring its potential in combination therapies. By pairing it with other compounds that target different aspects of respiratory diseases, researchers aim to achieve synergistic effects that could lead to more comprehensive treatment options. Additionally, investigating its role in rare genetic disorders associated with breathing difficulties is an emerging area that holds significant promise.

In conclusion, Bromchorobuterol Hydrochorobid (CAS No. 78982-84-0) is a multifaceted compound with substantial potential in pharmaceutical applications. Its unique chemical properties, coupled with recent findings from clinical and preclinical studies, position it as a promising candidate for addressing various health challenges. As research continues to uncover new insights into its mechanisms and applications, Bromchorobuterol Hydrochorobid is poised to make significant contributions to medical science.